Cas no 34434-99-6 (2-Naphthalenol,5,5'-(1,2-ethanediyl)bis[decahydro-1,1,4a-trimethyl-6-methylene-, diacetate,(2S,2'S,4aR,4'aR,5S,5'S,8aR,8'aR)- (9CI))

• Product Name: 2-Naphthalenol,5,5'-(1,2-ethanediyl)bis[decahydro-1,1,4a-trimethyl-6-methylene-, diacetate,(2S,2'S,4aR,4'aR,5S,5'S,8aR,8'aR)- (9CI)
• CAS No: 34434-99-6
• MF: C₃₄H₅₄O₄
• MW: 526.790171146393
• MDL: MFCD04972124
• CID: 294832
• PubChem ID: 14447054
• Update Time: 2025-04-19

2-Naphthalenol,5,5'-(1,2-ethanediyl)bis[decahydro-1,1,4a-trimethyl-6-methylene-, diacetate,(2S,2'S,4aR,4'aR,5S,5'S,8aR,8'aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• α-Onocerin diacetate
• α-Onocerin diacetateneat
• 21-HYDROXYPREGNENOLONE 3,21-DIACETATE
• AKOS040761340
• ALPHA-ONOCERIN DIACETATE
• [(2S,4aR,5S,8aR)-5-[2-[(1S,4aR,6S,8aR)-6-acetyloxy-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethyl]-1,1,4a-trimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-yl] acetate
• FS-8791
• ALPHA-ONOCERINDIACETATE
• 34434-99-6
• (2S,2'S,4aR,4a'R,5S,5'S,8aR,8a'R)-5,5'-(ethane-1,2-diyl)bis(1,1,4a-trimethyl-6-methylenedecahydronaphthalene-5,2-diyl) diacetate
• 1,2-Ethanediylbis[(1s,4ar,6s,8ar)-5,5,8a-trimethyl-2-methylenedecahydronaphthalene-1,6-diyl] diacetate
• DB-250033
• (2S,4aR,5S,8aR)-5-{2-[(1S,4aR,6S,8aR)-6-(acetyloxy)-5,5,8a-trimethyl-2-methylidene-hexahydro-1H-naphthalen-1-yl]ethyl}-1,1,4a-trimethyl-6-methylidene-hexahydro-2H-naphthalen-2-yl acetate
• 2-Naphthalenol,5,5'-(1,2-ethanediyl)bis[decahydro-1,1,4a-trimethyl-6-methylene-, diacetate,(2S,2'S,4aR,4'aR,5S,5'S,8aR,8'aR)- (9CI)

• MDL： MFCD04972124
• Inchi： 1S/C34H54O4/c1-21-11-15-27-31(5,6)29(37-23(3)35)17-19-33(27,9)25(21)13-14-26-22(2)12-16-28-32(7,8)30(38-24(4)36)18-20-34(26,28)10/h25-30H,1-2,11-20H2,3-10H3/t25-,26-,27-,28-,29-,30-,33+,34+/m0/s1
• InChI Key： JLJPBXMYIMNQDP-JKCFVQEBSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@]2(C)[C@H](C(=C)CC[C@H]2C1(C)C)CC[C@H]1C(=C)CC[C@H]2C(C)(C)[C@H](CC[C@@]21C)OC(C)=O

Computed Properties

• Exact Mass: 526.40200
• Monoisotopic Mass: 526.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 550.5±50.0 °C at 760 mmHg
• Flash Point: 258.7±28.5 °C
• PSA: 52.60000
• LogP: 8.44740
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-Naphthalenol,5,5'-(1,2-ethanediyl)bis[decahydro-1,1,4a-trimethyl-6-methylene-, diacetate,(2S,2'S,4aR,4'aR,5S,5'S,8aR,8'aR)- (9CI) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids